molecular formula C24H17Cl3N2O4 B295574 (4E)-4-{3-chloro-4-[(2,6-dichlorobenzyl)oxy]-5-methoxybenzylidene}-1-phenylpyrazolidine-3,5-dione

(4E)-4-{3-chloro-4-[(2,6-dichlorobenzyl)oxy]-5-methoxybenzylidene}-1-phenylpyrazolidine-3,5-dione

Cat. No. B295574
M. Wt: 503.8 g/mol
InChI Key: JAAZCHXLYCZXMV-MHWRWJLKSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(4E)-4-{3-chloro-4-[(2,6-dichlorobenzyl)oxy]-5-methoxybenzylidene}-1-phenylpyrazolidine-3,5-dione is a chemical compound with potential applications in scientific research. This compound belongs to the pyrazolidine-3,5-dione class of compounds and has been studied extensively in recent years due to its unique properties.

Mechanism of Action

The mechanism of action of (4E)-4-{3-chloro-4-[(2,6-dichlorobenzyl)oxy]-5-methoxybenzylidene}-1-phenylpyrazolidine-3,5-dione is not fully understood. However, studies have shown that this compound may exert its effects by inhibiting the production of pro-inflammatory cytokines, reducing oxidative stress, and modulating signaling pathways involved in cell proliferation and apoptosis.
Biochemical and Physiological Effects:
(4E)-4-{3-chloro-4-[(2,6-dichlorobenzyl)oxy]-5-methoxybenzylidene}-1-phenylpyrazolidine-3,5-dione has been shown to have several biochemical and physiological effects. Studies have demonstrated that this compound can reduce inflammation, promote cell survival, and enhance antioxidant defense mechanisms. It has also been shown to have potential applications in the treatment of cancer and neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using (4E)-4-{3-chloro-4-[(2,6-dichlorobenzyl)oxy]-5-methoxybenzylidene}-1-phenylpyrazolidine-3,5-dione in lab experiments is its potential to modulate multiple signaling pathways involved in disease progression. However, one limitation of using this compound is its limited solubility in aqueous solutions, which may make it challenging to administer in certain experimental settings.

Future Directions

There are several future directions for the study of (4E)-4-{3-chloro-4-[(2,6-dichlorobenzyl)oxy]-5-methoxybenzylidene}-1-phenylpyrazolidine-3,5-dione. One potential area of research is the development of more efficient synthesis methods that can produce larger quantities of this compound. Another area of research is the investigation of the potential applications of this compound in the treatment of other diseases such as diabetes and cardiovascular disease. Additionally, further research is needed to elucidate the precise mechanisms of action of this compound and to identify potential side effects.

Synthesis Methods

The synthesis of (4E)-4-{3-chloro-4-[(2,6-dichlorobenzyl)oxy]-5-methoxybenzylidene}-1-phenylpyrazolidine-3,5-dione involves the reaction of 3-chloro-4-[(2,6-dichlorobenzyl)oxy]-5-methoxybenzaldehyde and 1-phenylpyrazolidine-3,5-dione in the presence of a suitable catalyst. The reaction is carried out under controlled conditions, and the resulting product is purified using standard techniques.

Scientific Research Applications

(4E)-4-{3-chloro-4-[(2,6-dichlorobenzyl)oxy]-5-methoxybenzylidene}-1-phenylpyrazolidine-3,5-dione has potential applications in scientific research. This compound has been studied for its anti-inflammatory, antioxidant, and anti-cancer properties. It has also been shown to have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

properties

Molecular Formula

C24H17Cl3N2O4

Molecular Weight

503.8 g/mol

IUPAC Name

(4E)-4-[[3-chloro-4-[(2,6-dichlorophenyl)methoxy]-5-methoxyphenyl]methylidene]-1-phenylpyrazolidine-3,5-dione

InChI

InChI=1S/C24H17Cl3N2O4/c1-32-21-12-14(10-16-23(30)28-29(24(16)31)15-6-3-2-4-7-15)11-20(27)22(21)33-13-17-18(25)8-5-9-19(17)26/h2-12H,13H2,1H3,(H,28,30)/b16-10+

InChI Key

JAAZCHXLYCZXMV-MHWRWJLKSA-N

Isomeric SMILES

COC1=C(C(=CC(=C1)/C=C/2\C(=O)NN(C2=O)C3=CC=CC=C3)Cl)OCC4=C(C=CC=C4Cl)Cl

SMILES

COC1=C(C(=CC(=C1)C=C2C(=O)NN(C2=O)C3=CC=CC=C3)Cl)OCC4=C(C=CC=C4Cl)Cl

Canonical SMILES

COC1=C(C(=CC(=C1)C=C2C(=O)NN(C2=O)C3=CC=CC=C3)Cl)OCC4=C(C=CC=C4Cl)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.